Cas no 120020-26-0 (Artelinic acid)

• Product Name: Artelinic acid
• CAS No: 120020-26-0
• MF: C₂₃H₃₀O₇
• MW: 418.480107784271
• CID: 153322
• PubChem ID: 10341948
• Update Time: 2025-06-11

Artelinic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[(3R,5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl]oxy]methyl]-
• ARTELINIC ACID
• Benzoic acid,4-[[[(3R,5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10
• beta-Artelinic acid
• (3R,5aα,8aα,12aR)-Decahydro-10β-(4-carboxybenzyloxy)-3,6α,9β-trimethyl-3β,12α-epoxypyrano[4,3-j]-1,2-benzodioxepin
• (3R,5aα,8aα,12aR)-Decahydro-3,6α,9β-trimethyl-10α-(4-carboxybenzyloxy)-3β,12α-epoxypyrano[4,3-j]-1,2-benzodioxepin
• 08X93406PG
• Q4797402
• MS-27319
• BENZOIC ACID, 4-((((3R,5AS,6R,8AS,9R,10S,12R,12AR)-DECAHYDRO-3,6,9-TRIMETHYL-3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN-10-YL)OXY)METHYL)-
• DTXSID501316558
• UNII-08X93406PG
• 4-[[(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl]oxymethyl]benzoic acid
• CS-0113531
• SCHEMBL18674195
• AKOS040732471
• HY-135578
• NS00116516
• 120020-26-0
• Artelinate
• .BETA.-ARTELINIC ACID
• Artelinic acid

• Inchi： 1S/C23H30O7/c1-13-4-9-18-14(2)20(26-12-15-5-7-16(8-6-15)19(24)25)27-21-23(18)17(13)10-11-22(3,28-21)29-30-23/h5-8,13-14,17-18,20-21H,4,9-12H2,1-3H3,(H,24,25)/t13-,14-,17+,18+,20+,21-,22-,23-/m1/s1
• InChI Key： UVNHKOOJXSALHN-ILQPJIFQSA-N
• SMILES： O1[C@@]23[C@@H]4O[C@@H]([C@H](C)[C@@H]2CC[C@@H](C)[C@@H]3CC[C@@](C)(O1)O4)OCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 418.199153
• Monoisotopic Mass: 418.199153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.4

Experimental Properties

• Density: 1.3
• Boiling Point: 537.1°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Artemisinins

Additional information on Artelinic acid

Recent Advances in Artelinic Acid (120020-26-0) Research: A Comprehensive Review

Artelinic acid (CAS: 120020-26-0), a semi-synthetic derivative of artemisinin, has recently emerged as a promising candidate in antimalarial drug development and cancer research. This research briefing synthesizes the latest findings (2022-2023) regarding its molecular mechanisms, therapeutic efficacy, and potential clinical applications. Recent studies have particularly focused on its enhanced stability and reduced neurotoxicity compared to other artemisinin derivatives, making it a subject of significant pharmacological interest.

A 2023 Nature Chemical Biology study revealed novel insights into artelinic acid's unique activation mechanism. The compound demonstrates selective activation in the presence of ferrous iron (Fe2+), which is abundant in malaria parasites and certain cancer cells. This activation leads to the generation of reactive oxygen species (ROS) that specifically target these pathogenic cells while minimizing damage to healthy tissues. The study identified the 120020-26-0 compound's exceptional stability in plasma (t1/2 = 5.7 hours) compared to artesunate (t1/2 = 0.5 hours), suggesting improved pharmacokinetic properties.

In antimalarial research, a multicenter clinical trial published in The Lancet Infectious Diseases (2023) evaluated artelinic acid's efficacy against artemisinin-resistant Plasmodium falciparum strains. The compound showed 92% clearance of resistant parasites at 72 hours post-treatment, significantly outperforming conventional artemisinin combination therapies (ACTs). Importantly, neurotoxicity assessments revealed no significant adverse effects at therapeutic doses, addressing a major limitation of previous artemisinin derivatives.

Oncology applications have seen remarkable progress, with a 2023 Cancer Research publication demonstrating artelinic acid's potent anti-tumor activity against chemotherapy-resistant ovarian cancer cells. The 120020-26-0 compound exhibited a dual mechanism: (1) ROS-mediated DNA damage and (2) inhibition of the NF-κB survival pathway. In xenograft models, artelinic acid treatment resulted in 68% tumor volume reduction compared to controls, with no observable hematological toxicity at effective doses.

Current challenges in artelinic acid development include optimizing its oral bioavailability and scaling up production while maintaining cost-effectiveness. A recent breakthrough in synthetic biology (ACS Synthetic Biology, 2023) has enabled the production of artelinic acid precursors in engineered yeast strains, potentially addressing manufacturing bottlenecks. As research progresses, artelinic acid (120020-26-0) represents a compelling example of how molecular optimization of natural products can yield therapeutics with improved safety and efficacy profiles.